5-((3,4-Dimethoxyphenyl)(4-methylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3,4-dimethoxyphenyl)-(4-methylpiperazin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H25N5O3S/c1-12-20-19-24(21-12)18(25)17(28-19)16(23-9-7-22(2)8-10-23)13-5-6-14(26-3)15(11-13)27-4/h5-6,11,16,25H,7-10H2,1-4H3
• InChI Key: LOLUNQRCYQWQHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C=C3)OC)OC)N4CCN(CC4)C)O
• Molecular Formula: C19H25N5O3S
• Molecular Weight: 403.5 g/mol

Description

5-((3,4-Dimethoxyphenyl)(4-methylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H25N5O3S and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

Serotonin Receptor Ligands

A series of compounds, including those structurally related to 5-((3,4-Dimethoxyphenyl)(4-methylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol, have been designed to evaluate the role of a linker between the triazine moiety and an aromatic substituent for the human serotonin 5-HT6 receptor affinity. The study showed that variations in the linker affect the affinity for the human 5-HT6R, indicating the potential of these compounds as lead structures for further development in targeting the 5-HT6 serotonin receptor, potentially impacting the treatment of cognitive disorders (Łażewska et al., 2019).

Antimicrobial Activities

Research into the antimicrobial activities of new 1,2,4-triazole derivatives, which share a common structural framework with this compound, has revealed that some compounds exhibit good or moderate activities against various microorganisms. This suggests potential applications of these compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Antitumor and Antimicrobial Activity

Novel 6,7-dimethoxyquinazoline derivatives, structurally related to the target compound, have been synthesized and evaluated for their antitumor and antimicrobial activities. These studies highlight the potential therapeutic applications of these compounds in cancer treatment and infection control, underscoring the diverse pharmacological significance of this chemical class (Kassab et al., 2016).

Nematicidal and Antifungal Properties

Hybrid heterocyclic compounds related to this compound have been synthesized and assessed for their nematicidal and antifungal activities. Certain derivatives exhibited significant activity, suggesting the potential of these molecules as lead compounds for the development of new agrochemicals (Srinivas et al., 2017).